propionylshikonin
propionylshikonin
Brand Name:
Vulcanchem
CAS No.:
162283-70-7
VCID:
VC0182121
InChI:
InChI=1S/C19H20O6/c1-4-16(23)25-15(8-5-10(2)3)11-9-14(22)17-12(20)6-7-13(21)18(17)19(11)24/h5-7,9,15,20-21H,4,8H2,1-3H3/t15-/m1/s1
SMILES:
CCC(=O)OC(CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O
Molecular Formula:
C19H20O6
Molecular Weight:
344.4 g/mol
propionylshikonin
CAS No.: 162283-70-7
Main Products
VCID: VC0182121
Molecular Formula: C19H20O6
Molecular Weight: 344.4 g/mol
| CAS No. | 162283-70-7 |
|---|---|
| Product Name | propionylshikonin |
| Molecular Formula | C19H20O6 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | [(1R)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] propanoate |
| Standard InChI | InChI=1S/C19H20O6/c1-4-16(23)25-15(8-5-10(2)3)11-9-14(22)17-12(20)6-7-13(21)18(17)19(11)24/h5-7,9,15,20-21H,4,8H2,1-3H3/t15-/m1/s1 |
| Standard InChIKey | DLBQFLWCDFTEQG-OAHLLOKOSA-N |
| Isomeric SMILES | CCC(=O)O[C@H](CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O |
| SMILES | CCC(=O)OC(CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O |
| Canonical SMILES | CCC(=O)OC(CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O |
| Synonyms | propionylshikonin |
| PubChem Compound | 153984 |
| Last Modified | Dec 23 2021 |
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